Cas no 71403-19-5 (Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl-)

Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl- structure
71403-19-5 structure
Product name:Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl-
CAS No:71403-19-5
MF:C32H28P2
MW:474.51232
CID:545594
PubChem ID:572840

Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl-
    • [4-(diphenylphosphanylmethyl)phenyl]methyl-diphenylphosphane
    • RYZRQFUQNOTMLO-UHFFFAOYSA-N
    • DTXSID80341403
    • 71403-19-5
    • SCHEMBL4827020
    • (4-[(Diphenylphosphino)methyl]benzyl)(diphenyl)phosphine #
    • 1,4-bis(diphen-ylphosphinomethyl)benzene
    • Inchi: InChI=1S/C32H28P2/c1-5-13-29(14-6-1)33(30-15-7-2-8-16-30)25-27-21-23-28(24-22-27)26-34(31-17-9-3-10-18-31)32-19-11-4-12-20-32/h1-24H,25-26H2
    • InChI Key: RYZRQFUQNOTMLO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)P(CC2=CC=C(C=C2)CP(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

  • Exact Mass: 474.16684
  • Monoisotopic Mass: 474.16662489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 7.2

Experimental Properties

  • PSA: 0

Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl- Related Literature

Additional information on Phosphine, [1,4-phenylenebis(methylene)]bis[diphenyl-

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